Cas no 5777-21-9 (3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde)

3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde structure
5777-21-9 structure
Product Name:3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
CAS No:5777-21-9
MF:C4H3NO3
MW:113.071521043777
CID:1090776
PubChem ID:5324210
Update Time:2025-04-20

3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
    • 3-oxo-2,3-dihydro-isoxazole-5-carbaldehyde
    • 5777-21-9
    • AKOS006372244
    • InChI=1/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7
    • 3-Oxo-2,3-dihydro-1,2-oxazole-5-carbaldehyde
    • SCHEMBL8815797
    • DTXSID80415895
    • 3-oxo-1,2-oxazole-5-carbaldehyde
    • Inchi: 1S/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7)
    • InChI Key: MTVFKTPLKNPKCM-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC(N1)=O

Computed Properties

  • Exact Mass: 113.011292958g/mol
  • Monoisotopic Mass: 113.011292958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 55.4Ų

3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Security Information

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